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Compound of Interest

Compound Name: N-Methylbenzylamine

Cat. No.: B140818

An In-depth Technical Guide to the Physical Properties of N-Methylbenzylamine

This technical guide provides a comprehensive overview of the key physical properties of N-
Methylbenzylamine, specifically its boiling point and density. The intended audience for this
document includes researchers, scientists, and professionals in the field of drug development.
This guide offers a compilation of reported values, detailed experimental protocols for the
determination of these properties, and a visual representation of a general experimental
workflow.

Physical Properties of N-Methylbenzylamine

N-Methylbenzylamine is a chemical compound with the formula CeHsCH2NHCHs. It is a
secondary amine that finds application in various chemical syntheses. Accurate knowledge of
its physical properties is crucial for its handling, application, and process optimization.

Quantitative Data Summary

The boiling point and density of N-Methylbenzylamine have been reported in various sources.
The table below summarizes these values for easy comparison. It is important to note that
slight variations in reported values can be attributed to differences in experimental conditions
and purity of the sample.
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Physical Property Value Reference Temperature
Boiling Point 180.5 °C
181 °C[1]

184-189 °C[2][3][4][5]

Density 0.939 g/mL[3][4][5] 25°C
0.9400 g/mL[2] Not Specified
0.944 g/mL[1] Not Specified

Experimental Protocols

The determination of the boiling point and density of a liquid compound like N-
Methylbenzylamine can be achieved through several established laboratory methods. The
following sections detail the general procedures for these measurements.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For amines, the boiling point is influenced by factors such
as molecular weight and the extent of hydrogen bonding.[6][7]

Method 1: Distillation Method

This method is suitable when a larger quantity of the substance is available and purification is

also desired.
o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.
e Procedure:

o Assemble a simple distillation apparatus.

o Place a measured volume of N-Methylbenzylamine into the distillation flask along with a
few boiling chips or a magnetic stir bar to ensure smooth boiling.
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o Position the thermometer correctly, with the top of the bulb level with the side arm of the
distillation flask leading to the condenser.

o Begin heating the flask gently.

o Record the temperature at which the liquid is actively boiling and a steady stream of
distillate is collected in the receiving flask. This stable temperature is the boiling point.

o ltis also important to record the atmospheric pressure at the time of the experiment, as
boiling point is pressure-dependent.

Method 2: Thiele Tube Method
This micro-method is ideal when only a small amount of the sample is available.

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube, heating source (Bunsen
burner or oil bath).

e Procedure:

[e]

Fill the Thiele tube with a high-boiling point liquid, such as mineral oil.
o Place a small amount of N-Methylbenzylamine into the small test tube.

o Invert a capillary tube (sealed at one end) and place it into the test tube containing the
sample.

o Attach the test tube to the thermometer and place the assembly into the Thiele tube.
o Heat the side arm of the Thiele tube gently.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o Stop heating and observe the sample as it cools.

o The temperature at which the liquid just begins to enter the capillary tube is the boiling
point.
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Density Determination

Density is an intrinsic property of a substance, defined as its mass per unit volume.
Method: Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, used for precise density
measurements.

o Apparatus: Pycnometer, analytical balance.
e Procedure:

o Carefully clean and dry the pycnometer and weigh it accurately on an analytical balance

(ma).

o Fill the pycnometer with N-Methylbenzylamine, ensuring no air bubbles are trapped.
Place the stopper and wipe away any excess liquid.

o Weigh the filled pycnometer (mz).

o Empty and clean the pycnometer, then fill it with a reference liquid of known density,
typically distilled water, at a specific temperature.

o Weigh the pycnometer filled with the reference liquid (ms).

o The density of N-Methylbenzylamine can then be calculated using the formula: Density =
[(m2 - m1) / (m3 - m1)] * Density of reference liquid.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for determining the physical properties of a
liquid sample like N-Methylbenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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